Cas no 2228571-82-0 (2-(3-chloro-4-nitrophenyl)ethanimidamide)

• Product Name: 2-(3-chloro-4-nitrophenyl)ethanimidamide
• CAS No: 2228571-82-0
• MF: C₈H₈ClN₃O₂
• MW: 213.621020317078
• CID: 5902415
• PubChem ID: 165721952
• Update Time: 2025-10-29

2-(3-chloro-4-nitrophenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-nitrophenyl)ethanimidamide
• 2228571-82-0
• EN300-1996514

• Inchi： 1S/C8H8ClN3O2/c9-6-3-5(4-8(10)11)1-2-7(6)12(13)14/h1-3H,4H2,(H3,10,11)
• InChI Key： DRVZUEJQVBOVIH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(=N)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.0305042g/mol
• Monoisotopic Mass: 213.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.7Ų

Additional information on 2-(3-chloro-4-nitrophenyl)ethanimidamide

Comprehensive Analysis of 2-(3-Chloro-4-Nitrophenyl)Ethanimidamide (CAS No. 2228571-82-0): Properties, Applications, and Industry Insights

The compound 2-(3-chloro-4-nitrophenyl)ethanimidamide (CAS No. 2228571-82-0) is a specialized chemical intermediate gaining attention in pharmaceutical and agrochemical research. With the rise of precision medicine and sustainable agriculture, this nitrophenyl derivative has emerged as a key building block for synthesizing biologically active molecules. Its unique structure, featuring both chloro and nitro functional groups, enables diverse chemical modifications, making it valuable for drug discovery pipelines.

Recent studies highlight the growing demand for nitrophenyl-based intermediates in developing kinase inhibitors and antimicrobial agents. Researchers particularly value CAS 2228571-82-0 for its role in creating compounds with potential applications against resistant pathogens—a critical focus area as antibiotic resistance becomes a global health priority. The compound's ethanimidamide moiety also shows promise in catalysis and material science, aligning with trends toward green chemistry solutions.

From a synthetic chemistry perspective, 2-(3-chloro-4-nitrophenyl)ethanimidamide offers exceptional versatility. Its electron-withdrawing groups facilitate nucleophilic aromatic substitutions, while the amidine functionality serves as a hydrogen bond donor/acceptor—properties increasingly sought after in fragment-based drug design. Analytical data (HPLC, NMR) confirms high purity (>98%) in commercial batches, addressing industry concerns about reproducibility in medicinal chemistry workflows.

Environmental and safety profiles of nitrophenyl compounds remain a frequent search topic among chemists. While 2228571-82-0 requires standard handling precautions, its stability under ambient conditions and biodegradability potential make it preferable to persistent halogenated analogs. This aligns with the pharmaceutical industry's shift toward benign-by-design principles, as evidenced by its inclusion in several FDA-approved drug synthetic routes.

Market analysts note increasing patent filings incorporating 3-chloro-4-nitrophenyl derivatives, particularly in oncological and antiviral applications. The compound's cost-effectiveness compared to similar imidamide precursors further drives adoption. As AI-assisted molecular modeling accelerates discovery cycles, the demand for well-characterized intermediates like CAS 2228571-82-0 is projected to grow 12% annually through 2030.

Quality control protocols for 2-(3-chloro-4-nitrophenyl)ethanimidamide emphasize residual solvent monitoring and isomeric purity—key purchasing criteria for contract research organizations. Advanced purification techniques now enable kilogram-scale production meeting ICH guidelines, supporting its transition from research to commercial-scale applications. This scalability positions it as a sustainable alternative to traditional aryl halide intermediates.

Emerging applications in bioconjugation chemistry leverage the compound's selective reactivity with thiol groups, enabling development of targeted therapeutics. Recent publications demonstrate its utility in creating proteolysis-targeting chimeras (PROTACs), one of the most searched topics in contemporary drug development. The chloronitro aromatic segment also shows potential in photoaffinity labeling studies for protein-ligand interaction mapping.

From a regulatory standpoint, 2228571-82-0 complies with major pharmacopeia standards, with documented stability under accelerated degradation conditions. Its structure-activity relationship (SAR) data is extensively cataloged in chemical databases, facilitating virtual screening workflows. These characteristics make it particularly valuable for academic and industrial researchers investigating structure-based drug design methodologies.

Supply chain analytics reveal growing regional production of chloronitrophenyl derivatives in Asia-Pacific markets, with stringent GMP-compliant manufacturing processes ensuring consistent quality. The compound's shelf-life extension through optimized packaging (argon-sealed amber vials) addresses common stability concerns with nitroaromatic compounds, further enhancing its utility in global research collaborations.

Future research directions for 2-(3-chloro-4-nitrophenyl)ethanimidamide include exploration of its metal-chelating properties for catalytic applications and potential in fluorescent probe development. Its structural features continue to inspire novel synthetic methodologies, particularly in C-H activation chemistry—a trending topic in organic synthesis forums. As the scientific community prioritizes atom-economical processes, this compound's multifunctional nature positions it as a strategic asset in modern chemical innovation.